Cas no 490039-83-3 (2-Iodo-4-methoxybenzonitrile)

• Product Name: 2-Iodo-4-methoxybenzonitrile
• CAS No: 490039-83-3
• MF: C₈H₆INO
• MW: 259.043814182281
• CID: 2652297
• PubChem ID: 10890595
• Update Time: 2025-08-03

2-Iodo-4-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-methoxybenzonitrile
• E81541
• 2-iodo-4-methoxy-benzonitrile
• CS-0131329
• BS-51190
• MFCD15527338
• DB-377500
• EN300-7720824
• XH1402
• SCHEMBL3516180
• 490039-83-3

• Inchi： 1S/C8H6INO/c1-11-7-3-2-6(5-10)8(9)4-7/h2-4H,1H3
• InChI Key： AZAICPHBIPICLD-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=CC(=C1)OC

Computed Properties

• Exact Mass: 258.94941g/mol
• Monoisotopic Mass: 258.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.82±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles